Cas no 2094417-08-8 (2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide)

• Product Name: 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide
• CAS No: 2094417-08-8
• MF: C₁₅H₉Cl₂FN₄O₂S
• MW: 399.226962804794
• CID: 5961443
• PubChem ID: 121559301
• Update Time: 2025-10-29

2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033054261
• Z1118757346
• 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide
• 2094417-08-8
• EN300-26615738

• Inchi： 1S/C15H9Cl2FN4O2S/c1-24-8-4-2-7(3-5-8)13-20-15(25-22-13)21-14(23)9-6-10(18)12(17)19-11(9)16/h2-6H,1H3,(H,20,21,22,23)
• InChI Key： JIUJTKXVFDYFMY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(NC1=NC(C2C=CC(=CC=2)OC)=NS1)=O

Computed Properties

• Exact Mass: 397.9807303g/mol
• Monoisotopic Mass: 397.9807303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide

Introduction to 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide (CAS No. 2094417-08-8)

2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide (CAS No. 2094417-08-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry as scaffolds for drug development. The presence of multiple heterocyclic rings, including a thiadiazole moiety, combined with halogen substituents at strategic positions, makes this molecule a promising candidate for further exploration in therapeutic applications.

The structural composition of 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide is characterized by a pyridine core substituted with chlorine atoms at the 2 and 6 positions, a fluorine atom at the 5 position, and an N-substituted carboxamide group linked to a thiadiazole ring. The thiadiazole ring itself is further functionalized with a phenyl group carrying a methoxy substituent at the para position. This intricate arrangement of functional groups not only contributes to the compound's molecular complexity but also influences its electronic properties and potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the thiadiazole moiety may play a crucial role in modulating the activity of enzymes and receptors involved in inflammatory pathways and cancer progression. The fluoro substituent at the 5-position of the pyridine ring is known to enhance metabolic stability and binding affinity, which are critical factors for drug-like properties. Additionally, the 4-methoxyphenyl group may contribute to selective binding by introducing steric and electronic effects that fine-tune interactions with biological macromolecules.

In the context of current research, 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. Kinases are key players in numerous cellular processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its utility as a lead compound for further derivatization to improve potency and selectivity.

The synthesis of 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of chlorine and fluorine atoms typically requires halogenation reactions under controlled conditions to avoid unwanted side products. The thiadiazole ring is synthesized through cyclocondensation reactions between appropriate precursors, followed by functionalization at the desired positions. The final step involves coupling the thiadiazole moiety to the pyridine carboxamide backbone through amide bond formation.

From a pharmacokinetic perspective, the presence of lipophilic groups such as the phenyl ring enhances membrane permeability, which is essential for drug absorption and distribution. However, it is also important to balance lipophilicity with metabolic stability to prevent rapid degradation in vivo. The fluoro substituent can influence both these properties by increasing lipophilicity while also contributing to metabolic resistance against certain enzymatic attacks. Additionally, the methoxy group on the phenyl ring may participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Recent publications have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural biomolecules and interact with biological systems in unique ways. The thiadiazole scaffold has been particularly well-studied for its role in antimicrobial and anti-inflammatory agents. By incorporating additional functional groups such as chlorine and fluorine atoms into this scaffold, 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide represents an extension of these studies into potentially new therapeutic areas.

In conclusion, 2,6-dichloro-5-fluoro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide (CAS No. 2094417-08-8) is a structurally complex compound with promising biological activities that warrant further investigation. Its unique combination of functional groups makes it a versatile scaffold for drug development, particularly in areas such as oncology and inflammation research. As computational methods continue to advance, researchers will be able to more efficiently design derivatives of this compound that optimize its pharmacological properties for clinical applications.